Cas no 1248222-65-2 (5-Bromo-n-cyclobutylpyridine-3-sulfonamide)

• Product Name: 5-Bromo-n-cyclobutylpyridine-3-sulfonamide
• CAS No: 1248222-65-2
• MF: C₉H₁₁BrN₂O₂S
• MW: 291.164839982986
• CID: 4815793
• PubChem ID: 62416199
• Update Time: 2025-05-19

5-Bromo-n-cyclobutylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-n-cyclobutylpyridine-3-sulfonamide
• 1248222-65-2
• AKOS011704117
• A1-51346
• 5-Bromo-n-cyclobutylpyridine-3-sulfonamide

• Inchi： 1S/C9H11BrN2O2S/c10-7-4-9(6-11-5-7)15(13,14)12-8-2-1-3-8/h4-6,8,12H,1-3H2
• InChI Key： SGZJWLZXPNBOEM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)S(NC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 289.97246g/mol
• Monoisotopic Mass: 289.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-Bromo-n-cyclobutylpyridine-3-sulfonamide

Introduction to 5-Bromo-n-cyclobutylpyridine-3-sulfonamide (CAS No: 1248222-65-2)

5-Bromo-n-cyclobutylpyridine-3-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1248222-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, featuring a brominated bromocyclobutyl side chain and a sulfonamide functional group at the 3-position of the pyridine ring. Its unique structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The sulfonamide moiety in 5-Bromo-n-cyclobutylpyridine-3-sulfonamide is well-known for its broad spectrum of biological activities. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of this group in the molecular structure of 5-Bromo-n-cyclobutylpyridine-3-sulfonamide suggests potential applications in drug discovery, particularly in targeting bacterial infections and inflammatory diseases. The bromine atom at the cyclobutyl ring enhances the electrophilicity of the molecule, making it a versatile building block for further chemical modifications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 5-Bromo-n-cyclobutylpyridine-3-sulfonamide as a scaffold for designing novel drug candidates. Studies have demonstrated that modifications at the cyclobutyl and pyridine rings can significantly influence the pharmacokinetic and pharmacodynamic properties of sulfonamide derivatives. The bromine substituent, in particular, has been shown to enhance binding affinity to target enzymes and receptors, making it an attractive feature for medicinal chemists.

In addition to its pharmaceutical applications, 5-Bromo-n-cyclobutylpyridine-3-sulfonamide has shown promise in materials science and agrochemical research. The sulfonamide group can participate in hydrogen bonding interactions, which are crucial for stabilizing molecular structures in polymers and coatings. Furthermore, the brominated cyclobutyl ring can serve as a handle for further functionalization, enabling the synthesis of complex derivatives with tailored properties.

The synthesis of 5-Bromo-n-cyclobutylpyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include bromination of cyclobutylpyridine precursors followed by sulfonation to introduce the sulfonamide group. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve yield and purity. These methodologies align with contemporary trends in green chemistry, emphasizing efficiency and sustainability in chemical manufacturing.

One of the most compelling aspects of 5-Bromo-n-cyclobutylpyridine-3-sulfonamide is its potential as a lead compound for drug discovery. Preclinical studies have indicated that derivatives of this molecule exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, diabetes, and neurodegenerative disorders. The sulfonamide moiety interacts with key amino acid residues in target proteins, modulating their function and potentially alleviating disease symptoms.

The structural flexibility of 5-Bromo-n-cyclobutylpyridine-3-sulfonamide allows for diverse chemical modifications, enabling researchers to optimize its biological activity. For instance, replacing the bromine atom with other halogen atoms or introducing additional functional groups can alter its pharmacological profile. Such modifications are often guided by high-throughput screening (HTS) data and structure-activity relationship (SAR) studies, which provide insights into how changes at specific positions within the molecule affect its overall potency.

Recent publications have explored the use of 5-Bromo-n-cyclobutylpyridine-3-sulfonamide in combination therapies. By pairing it with other bioactive compounds, researchers aim to achieve synergistic effects that enhance therapeutic outcomes. This approach is particularly relevant in treating multidrug-resistant infections and chronic diseases where single-agent treatments may be insufficient.

The industrial production of 5-Bromo-n-cyclobutylpyridine-3-sulfonamide adheres to stringent quality control measures to ensure consistency and reliability. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify purity and structural integrity. These methods are essential for meeting regulatory requirements set forth by agencies such as the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA).

The future prospects for 5-Bromo-n-cyclobutylpyridine-3-sulfonamide are promising, with ongoing research focusing on expanding its applications across multiple domains. Innovations in synthetic methodologies will continue to drive advancements in drug development, while interdisciplinary collaborations between chemists, biologists, and pharmacologists will further elucidate its potential uses.